Cas no 172430-57-8 (2(5H)-Furanone,5-methyl-3-[(2R,10S,13R)-2,10,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-,(5S)-)

• Product Name: 2(5H)-Furanone,5-methyl-3-[(2R,10S,13R)-2,10,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-,(5S)-
• CAS No: 172430-57-8
• MF: C₃₅H₆₄O₇
• MW: 596.878472328186
• CID: 142624
• Update Time: 2024-03-05

2(5H)-Furanone,5-methyl-3-[(2R,10S,13R)-2,10,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-,(5S)- Chemical and Physical Properties

Names and Identifiers

• 2(5H)-Furanone,5-methyl-3-[(2R,10S,13R)-2,10,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-,(5S)-
• 2(5H)-Furanone,5-methyl-3-[(2R,10S,13R)-2,10,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridec
• 2(5H)-Furanone,5-methyl-3-[2,10,13-trihydroxy-13-[tetrahydro-5-(1-hydroxytridecyl)-2-furanyl]tridecyl]-,[2R-[2a[1(S*),2R*,10S*,13R*],5b(R*)]]-
• Arianacin
• 2(5H)-Furanone, 5-methyl-3-[(2R,10S,13R)-2,10,13-trihydroxy-13-[(2R,5R)-tetrahydro-5-[(1R)-1-hydroxytridecyl]-2-furanyl]tridecyl]-, (5S)-

• Inchi： 1S/C35H64O7/c1-3-4-5-6-7-8-9-10-14-17-20-31(38)33-23-24-34(42-33)32(39)22-21-29(36)18-15-12-11-13-16-19-30(37)26-28-25-27(2)41-35(28)40/h25,27,29-34,36-39H,3-24,26H2,1-2H3/t27-,29-,30+,31+,32+,33+,34+/m0/s1
• InChI Key： DRFBUADSYRWIKE-LKSAKRJGSA-N
• SMILES： O1[C@@H](C)C=C(C[C@H](O)CCCCCCC[C@H](O)CC[C@@H](O)[C@H]2CC[C@H]([C@H](O)CCCCCCCCCCCC)O2)C1=O

Computed Properties

• Exact Mass: 596.46542

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Melting Point: 64 °C
• Boiling Point: 738.0±40.0 °C(Predicted)
• PSA: 116.45
• pka: 14.36±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins